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Compound of Interest

copper,;2-hydroxy-4-
Compound Name:
methylbenzoate

cat. No.: B7853291

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of Copper(Il)
2-hydroxy-4-methylbenzoate in materials science, focusing on its synthesis, characterization,
and applications in catalysis and antimicrobial materials. While direct experimental data for this
specific complex is limited in publicly accessible literature, the protocols and data presented
here are based on well-established methodologies for analogous copper(ll) salicylate and
benzoate complexes.

Properties of Copper(ll) 2-hydroxy-4-
methylbenzoate

Copper(ll) 2-hydroxy-4-methylbenzoate is a coordination complex formed between a copper(ll)
ion and two 2-hydroxy-4-methylbenzoate ligands. The presence of both hydroxyl and
carboxylate functional groups on the ligand allows for the formation of a stable chelate with the
copper ion. The methyl group on the benzene ring can influence the electronic properties and
solubility of the complex.

Table 1: Physical and Chemical Properties of 2-hydroxy-4-methylbenzoic acid (Ligand)
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Property Value

Chemical Formula CsHsOs

Molecular Weight 152.15 g/mol

Appearance White to off-white crystalline powder

Melting Point 176-179 °C

Solubility Sparingly soluble in water, soluble in ethanol

and acetone

Table 2: Expected Properties of Copper(ll) 2-hydroxy-4-methylbenzoate

Property

Expected Value/Characteristic

Chemical Formula

C16H14CuOs (anhydrous)

Molecular Weight

365.82 g/mol (anhydrous)

Appearance

Blue or green crystalline solid

Coordination Geometry

Likely distorted octahedral or square planar

Magnetic Properties

Paramagnetic

Synthesis Protocol

This protocol describes a general method for the synthesis of Copper(ll) 2-hydroxy-4-

methylbenzoate based on common procedures for similar copper carboxylate complexes.

Materials:

Ethanol

Deionized water

2-hydroxy-4-methylbenzoic acid

Copper(ll) acetate monohydrate [Cu(OAc)2-H20]
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o Magnetic stirrer with heating plate
» Reflux condenser

e Bichner funnel and filter paper
Procedure:

e Ligand Solution Preparation: Dissolve 2-hydroxy-4-methylbenzoic acid (2.0 mmol) in 50 mL
of ethanol in a 100 mL round-bottom flask. Stir the solution at room temperature until the acid
is completely dissolved.

o Copper Salt Solution Preparation: In a separate beaker, dissolve Copper(ll) acetate
monohydrate (1.0 mmol) in 20 mL of deionized water.

o Reaction: Slowly add the copper(ll) acetate solution to the ethanolic solution of the ligand
while stirring. A color change and the formation of a precipitate should be observed.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours with
continuous stirring.

« |solation: Allow the reaction mixture to cool to room temperature. Collect the precipitate by
vacuum filtration using a Buchner funnel.

e Washing: Wash the collected solid with a small amount of cold ethanol, followed by
deionized water to remove any unreacted starting materials.

e Drying: Dry the product in a desiccator over anhydrous calcium chloride or in a vacuum oven
at 60-70 °C.

Diagram 1: Synthesis Workflow for Copper(ll) 2-hydroxy-4-methylbenzoate
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Caption: A flowchart illustrating the key steps in the synthesis of Copper(ll) 2-hydroxy-4-
methylbenzoate.

Characterization Protocols
The synthesized complex should be characterized to confirm its identity and purity.
3.1 Fourier-Transform Infrared (FT-IR) Spectroscopy

» Objective: To identify the coordination of the carboxylate and hydroxyl groups to the copper
ion.

e Protocol:

o Record the FT-IR spectrum of the free ligand (2-hydroxy-4-methylbenzoic acid) and the
synthesized copper complex.

o Compare the spectra, paying attention to the vibrational frequencies of the C=0 (carbonyl)
and O-H (hydroxyl) groups.

o A sshift in the C=0 stretching frequency and a change or disappearance of the broad O-H
band are indicative of coordination to the copper center.

Table 3: Typical FT-IR Spectral Data for Copper Carboxylate Complexes

. . Copper Complex .
Functional Group Ligand (cm~?) ( 1 Interpretation
cm-
Involvement of
O-H (hydroxyl) ~3200-2500 (broad) May disappear or shift  hydroxyl group in
coordination
~1600-1650 _
) Deprotonation and
] ] (asymmetric) & o
C=0 (carboxylic acid) ~1680-1700 coordination of the
~1400-1450
) carboxylate group
(symmetric)
Formation of copper-
Cu-O - ~400-600

oxygen bond
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3.2 UV-Visible Spectroscopy

e Objective: To study the electronic transitions of the copper(ll) ion in the complex.

» Protocol:
o Dissolve a small amount of the complex in a suitable solvent (e.g., ethanol or DMF).
o Record the UV-Visible spectrum in the range of 200-800 nm.

o The presence of a broad d-d transition band in the visible region (typically 600-700 nm) is
characteristic of a d® Cu(ll) center in a distorted octahedral or square planar environment.

Application in Catalysis: Oxidation of Alcohols

Copper complexes are known to catalyze various organic reactions. This protocol outlines a
general procedure for testing the catalytic activity of Copper(ll) 2-hydroxy-4-methylbenzoate in
the oxidation of benzyl alcohol.

Materials:

Copper(ll) 2-hydroxy-4-methylbenzoate (catalyst)

Benzyl alcohol (substrate)

Hydrogen peroxide (30% ag.) (oxidant)

Acetonitrile (solvent)

Gas chromatograph (GC) for analysis
Procedure:

» Reaction Setup: In a round-bottom flask, add the catalyst (0.01 mmol), benzyl alcohol (1.0
mmol), and acetonitrile (10 mL).

e Reaction Initiation: Add hydrogen peroxide (2.0 mmol) to the mixture.

¢ Reaction Conditions: Stir the reaction mixture at 60 °C for 24 hours.
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e Analysis: Monitor the progress of the reaction by taking aliquots at regular intervals and
analyzing them by GC to determine the conversion of benzyl alcohol and the yield of
benzaldehyde.

Diagram 2: Experimental Workflow for Catalytic Oxidation

Reaction Setup Reaction Analysis
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Click to download full resolution via product page
Caption: A workflow for evaluating the catalytic activity in alcohol oxidation.

Application in Antimicrobial Materials

Copper compounds are well-known for their antimicrobial properties.[1] This protocol provides
a method to assess the antibacterial activity of materials coated or incorporated with Copper(Il)
2-hydroxy-4-methylbenzoate.

5.1 Disc Diffusion Method
» Objective: To qualitatively assess the antibacterial activity of the copper complex.
e Protocol:

o Culture Preparation: Prepare a fresh culture of bacteria (e.g., E. coli or S. aureus) in a
suitable broth.

o Agar Plate Inoculation: Spread the bacterial culture evenly onto the surface of a Mueller-
Hinton agar plate.

o Disc Preparation: Impregnate sterile filter paper discs with a solution of the copper
complex at different concentrations. A solvent control disc should also be prepared.
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o Incubation: Place the discs on the inoculated agar surface and incubate at 37 °C for 24

hours.

o Measurement: Measure the diameter of the zone of inhibition (the clear area around the
disc where bacterial growth is inhibited).

Table 4: Example Data for Antimicrobial Activity (Zone of Inhibition in mm)

Concentration (pg/mL) E. coli S. aureus
50 10 12

100 14 16

200 18 20

Control 0 0

Diagram 3: Signaling Pathway for Copper-Induced Bacterial Cell Death
Gacterial Cell Membrane)
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Caption: A simplified proposed mechanism of copper-induced antimicrobial activity.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Handle all chemicals in a well-ventilated fume hood.
o Refer to the Safety Data Sheets (SDS) for all chemicals used.

o Copper compounds can be toxic to aquatic life; dispose of waste according to institutional
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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